Cas no 777-47-9 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, 2-hydroxyethyl ester)

• Product Name: 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, 2-hydroxyethyl ester
• CAS No: 777-47-9
• MF: C₇H₈N₂O₅
• MW: 200.14882183075
• CID: 567669
• PubChem ID: 69897
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo-, 2-hydroxyethyl ester
• 2-hydroxyethyl 1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylate
• 2-hydroxyethyl 2,4-dioxo-1H-pyrimidine-6-carboxylate
• 2-hydroxyethyl 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• NS00037947
• DTXSID80228326
• 777-47-9
• EINECS 212-288-7

• Inchi： 1S/C7H8N2O5/c10-1-2-14-6(12)4-3-5(11)9-7(13)8-4/h3,10H,1-2H2,(H2,8,9,11,13)
• InChI Key： PGYQFUVZGAZRKS-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC(N1)=O)=O)=O)CCO

Computed Properties

• Exact Mass: 200.04334
• Monoisotopic Mass: 200.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.488
• Refractive Index: 1.539
• PSA: 104.73